3-[4-(difluoromethoxy)phenyl]-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Molecular Formula: C12H8F2N4O2
• Molecular Weight: 278.21 g/mol
• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C12H8F2N4O2/c13-12(14)20-8-3-1-7(2-4-8)9-16-17-10-11(19)15-5-6-18(9)10/h1-6,12H,(H,15,19)
• InChI Key: NRBGBUNTESVJLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C3N2C=CNC3=O)OC(F)F

Description

OSM-S-328: is a powerful system-on-module (SoM) based on the NXP i.MX8M Mini processor. It combines high performance, compact design, and affordability, making it an excellent choice for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthetic routes for OSM-S-328 involve the following steps:

Processor Fabrication: The NXP i.MX8M Mini processor is manufactured using semiconductor fabrication techniques.

Integration: The processor, memory (LPDDR4-RAM), and other components are integrated onto the SoM.

Preconfigured U-boot Boot Loader: The SoM comes with a preconfigured U-boot boot loader, allowing for easy programming with client-specific Embedded Linux.

Industrial Production Methods: The industrial production of OSM-S-328 involves automated soldering, assembly, and testing. Its compact size (30 x 30 mm) allows for efficient manufacturing.

Chemical Reactions Analysis

Types of Reactions:

OSM-S-328: doesn’t undergo traditional chemical reactions like organic compounds. Instead, it operates as a computational platform.

Common Reagents and Conditions: Since it’s not a chemical compound, there are no specific reagents or conditions associated with it.

Major Products: The “products” in this context refer to the capabilities of the SoM, such as high-level 3D graphics, communication options, and CPU-intensive applications.

Scientific Research Applications

OSM-S-328: finds applications in various fields:

IoT/Industry 4.0: It’s suitable for IoT devices and automation.

HMI (Human-Machine Interface): Used in touch panels and displays.

Custom Board Designs: Provides a consistent processor module for baseboard families.

Mechanism of Action

As a computational module, OSM-S-328 doesn’t exert effects directly. its mechanism lies in executing instructions, processing data, and enabling applications.

Comparison with Similar Compounds

OSM-S-328: stands out due to its:

Compact Size: Only 30 x 30 mm.

High Performance: Powered by the NXP i.MX8M Mini processor.

Affordability: Cost-effective solution.

Similar Compounds:

OSM-S i.MX8M Plus: Another SoM based on the Open Standard Module specification, offering high performance.

Other SoMs: Explore additional SoMs for comparison.